Cas no 1803967-35-2 (4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1803967-35-2
• MF: C₈H₃F₅INO₃
• MW: 383.010812044144
• CID: 4838133
• Update Time: 2025-06-23

4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H3F5INO3/c9-5(10)3-2(14)1-15-6(4(3)7(16)17)18-8(11,12)13/h1,5H,(H,16,17)
• InChI Key： IHROLQVGTOBOFV-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)O)=C1C(F)F)OC(F)(F)F

Computed Properties

• Exact Mass: 382.908
• Monoisotopic Mass: 382.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid

4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1803967-35-2) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The structure of this molecule is characterized by the presence of multiple functional groups, including a difluoromethyl group, an iodo substituent, a trifluoromethoxy group, and a carboxylic acid moiety. These groups contribute to its distinct chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules, allowing researchers to explore their potential applications in drug discovery and material development. The difluoromethyl group, for instance, is known to enhance the stability and bioavailability of pharmaceutical compounds due to its electron-withdrawing nature. Similarly, the trifluoromethoxy group is recognized for its ability to modulate the electronic environment of the molecule, thereby influencing its reactivity and selectivity in various chemical reactions.

The presence of an iodo substituent in this compound adds another layer of complexity and functionality. Iodo groups are often utilized in medicinal chemistry as they can serve as leaving groups in substitution reactions or as sites for further functionalization. Moreover, the carboxylic acid moiety provides the molecule with acidic properties, which can be advantageous in forming ester or amide derivatives for specific applications.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. For instance, researchers have demonstrated that certain pyridine-based compounds exhibit potent anti-inflammatory and anti-cancer activities. The unique combination of functional groups in 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid makes it a promising candidate for exploring these biological activities further.

In addition to its biological applications, this compound has shown potential in materials science. The electron-withdrawing groups present in its structure can influence its electronic properties, making it suitable for applications in organic electronics or as a precursor for advanced materials such as conductive polymers or metal-organic frameworks (MOFs). Recent breakthroughs in MOF synthesis have emphasized the importance of functionalized building blocks like this compound in creating highly porous and stable materials with tailored properties.

The synthesis of 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid involves a series of carefully designed chemical reactions that ensure high purity and structural integrity. Researchers have employed various strategies, including multi-component reactions and stepwise synthesis, to construct this complex molecule efficiently. These methods not only enhance the yield but also minimize side reactions, ensuring the quality of the final product.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These tools provide detailed insights into the molecular architecture and help validate the success of synthetic efforts.

In conclusion, 4-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine-3-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique combination of functional groups positions it as a valuable tool for advancing research in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.